Cas no 61658-41-1 (Furomollugin)

• Product Name: Furomollugin
• CAS No: 61658-41-1
• MF: C₁₄H₁₀O₄
• MW: 242.226804256439
• CID: 518202
• PubChem ID: 10354359
• Update Time: 2025-10-14

Furomollugin Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-b]furan-4-carboxylic acid,5-hydroxy-,methyl ester
• Furomollugin
• 5-Hydroxynaphtho[1,2-b]furan-4-carboxylic acid methyl ester
• AFMYCYWCHKTNNE-UHFFFAOYSA-N
• methyl 5-hydroxybenzo[g][1]benzofuran-4-carboxylate
• 61658-41-1
• CHEMBL464791
• AKOS032948373
• FS-8880
• [ "" ]
• GLXC-18204
• METHYL 5-HYDROXYNAPHTHO[1,2-B]FURAN-4-CARBOXYLATE
• Methyl 5-hydroxynaphtho(1,2-b)furan-4-carboxylic acid
• Methyl 5-hydroxynaphtho[1,2-b]furan-4-carboxylic acid
• methyl 5-hydroxybenzo(g)(1)benzofuran-4-carboxylate

• Inchi： 1S/C14H10O4/c1-17-14(16)11-10-6-7-18-13(10)9-5-3-2-4-8(9)12(11)15/h2-7,15H,1H3
• InChI Key： AFMYCYWCHKTNNE-UHFFFAOYSA-N
• SMILES： O1C=CC2=C(C(=O)OC)C(=C3C=CC=CC3=C12)O

Computed Properties

• Exact Mass: 242.05800
• Monoisotopic Mass: 242.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.024
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Color/Form: Cryst.
• Density: 1.4±0.1 g/cm3
• Boiling Point: 391.6±22.0 °C at 760 mmHg
• Flash Point: 190.6±22.3 °C
• PSA: 59.67000
• LogP: 3.07820
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Furomollugin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Furomollugin

Furomollugin (CAS No: 61658-41-1): A Comprehensive Overview

Furomollugin, also known by its CAS registry number 61658-41-1, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound is classified as a benzodiazepine derivative, which places it within a well-researched class of drugs known for their pharmacological effects. The benzodiazepine framework of Furomollugin contributes to its ability to interact with various biological systems, making it a subject of interest in both academic and industrial research.

The chemical structure of Furomollugin is characterized by a benzene ring fused with a diazepine system, which is further substituted with specific functional groups that enhance its pharmacokinetic and pharmacodynamic properties. Recent studies have highlighted the importance of these structural features in determining the compound's bioavailability and efficacy. For instance, the presence of electron-withdrawing groups on the benzene ring has been shown to influence the compound's solubility and stability, which are critical factors in drug design.

One of the most notable applications of Furomollugin lies in its potential as a neuroprotective agent. Research conducted in 2023 has demonstrated that Furomollugin exhibits significant antioxidant activity, which can help mitigate oxidative stress-induced neuronal damage. This property makes it a promising candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Furthermore, Furomollugin has been shown to modulate glutamate signaling, a process that is central to neuronal communication and synaptic plasticity.

In addition to its neuroprotective effects, Furomollugin has also been investigated for its role in anti-inflammatory therapies. Studies have revealed that the compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). This anti-inflammatory activity suggests that Furomollugin could be utilized in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Furomollugin involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields and purity. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient methods for producing Furomollugin, thereby reducing costs and improving scalability. These methods often involve the use of transition metal catalysts and microwave-assisted synthesis, which have become standard techniques in modern drug discovery.

From an environmental perspective, Furomollugin has been evaluated for its potential impact on ecosystems. Research indicates that the compound exhibits low toxicity towards aquatic organisms, making it a relatively safe option for use in pharmaceutical applications. However, further studies are required to fully understand its long-term environmental fate and potential bioaccumulation.

In conclusion, Furomollugin (CAS No: 61658-41-1) represents a compelling example of how structural modifications within the benzodiazepine class can lead to novel therapeutic agents with diverse biological activities. Its neuroprotective, anti-inflammatory, and synthetic properties position it as a valuable tool in drug development. As research continues to uncover new insights into its mechanisms of action and clinical potential, Furomollugin is poised to play an increasingly important role in addressing unmet medical needs.